Cas no 1195967-46-4 (a-Me-D-Gly(Octenyl)-OH)

a-Me-D-Gly(Octenyl)-OH is a modified amino acid derivative featuring an octenyl side chain and a methyl group at the alpha position. This structural modification enhances its lipophilicity, making it particularly useful in peptide synthesis where improved membrane permeability or hydrophobic interactions are desired. The octenyl group introduces unsaturation, offering potential for further functionalization via click chemistry or cross-coupling reactions. Its D-configuration provides metabolic stability against enzymatic degradation, making it valuable in the design of bioactive peptides or peptidomimetics. The compound is suitable for solid-phase peptide synthesis (SPPS) and is compatible with standard protecting group strategies. Its unique properties make it a versatile building block for pharmaceutical and bioconjugation applications.
a-Me-D-Gly(Octenyl)-OH structure
a-Me-D-Gly(Octenyl)-OH structure
Product Name:a-Me-D-Gly(Octenyl)-OH
CAS No:1195967-46-4
MF:C11H21NO2
MW:199.28994345665
MDL:MFCD14586312
CID:1210028
Update Time:2025-05-30

a-Me-D-Gly(Octenyl)-OH Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-methyldec-6-enoic Acid
    • (R)-2-AMINO-2-METHYL-DEC-6-ENOIC ACID
    • (R)-2-(7'-octenyl) alanine
    • a-Me-D-Gly(Octenyl)-OH
    • MDL: MFCD14586312
    • Inchi: 1S/C11H21NO2/c1-3-4-5-6-7-8-9-11(2,12)10(13)14/h3H,1,4-9,12H2,2H3,(H,13,14)/t11-/m1/s1
    • InChI Key: JWZFECWHKQLRGK-LLVKDONJSA-N
    • SMILES: OC([C@@](C)(CCCCCCC=C)N)=O

Computed Properties

  • Exact Mass: 199.15700

Experimental Properties

  • Density: 0.979±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 285.9±33.0 ºC (760 Torr),
  • Flash Point: 126.7±25.4 ºC,
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),
  • PSA: 63.32000
  • LogP: 3.01530

a-Me-D-Gly(Octenyl)-OH Pricemore >>

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Additional information on a-Me-D-Gly(Octenyl)-OH

Compound a-Me-D-Gly(Octenyl)-OH (CAS No. 1195967-46-4)

The compound a-Me-D-Gly(Octenyl)-OH, with the CAS registry number 1195967-46-4, is a specialized organic molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is characterized by its unique structure, which includes an octenyl group attached to a modified glycine residue. The presence of the octenyl group introduces interesting chemical properties, making it a valuable molecule for various applications in drug design and biotechnology.

Recent studies have highlighted the potential of a-Me-D-Gly(Octenyl)-OH in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of inflammation and immune response. The molecule's ability to interact with specific receptors has been extensively studied, with findings suggesting its potential as an anti-inflammatory agent. This is a significant advancement, as inflammation plays a pivotal role in numerous chronic diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions.

One of the most promising applications of a-Me-D-Gly(Octenyl)-OH lies in its use as a component in drug delivery systems. Its unique chemical structure allows for the creation of targeted drug delivery vehicles that can enhance the efficacy and reduce the side effects of various medications. Recent experiments have demonstrated its ability to encapsulate hydrophobic drugs, ensuring their stability and controlled release within the body. This property makes it an attractive candidate for developing nanomedicines tailored to treat hard-to-reach tissues or organs.

In addition to its therapeutic applications, a-Me-D-Gly(Octenyl)-OH has also been investigated for its role in biosensor development. The compound's reactivity with specific enzymes and proteins makes it an ideal candidate for creating highly sensitive biosensors capable of detecting minute concentrations of analytes in biological fluids. This application is particularly relevant in the field of diagnostics, where early detection of diseases can significantly improve patient outcomes.

The synthesis of a-Me-D-Gly(Octenyl)-OH involves a multi-step process that combines organic synthesis techniques with stereochemical control to ensure the correct configuration of the molecule. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric purity, which is crucial for its biological activity. The availability of this compound in high purity has facilitated extensive preclinical studies, paving the way for potential clinical trials in the near future.

Moreover, computational studies have provided valuable insights into the molecular interactions of a-Me-D-Gly(Octenyl)-OH with biological targets. Using molecular docking and dynamics simulations, researchers have identified key residues on target proteins that are critical for binding affinity and selectivity. These findings have guided further optimization efforts aimed at enhancing the compound's pharmacokinetic properties, such as bioavailability and half-life.

In conclusion, a-Me-D-Gly(Octenyl)-OH (CAS No. 1195967-46-4) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent research advancements, position it as a promising candidate for developing innovative therapeutic agents and diagnostic tools. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly important role in advancing modern medicine.

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